Cas no 1008023-87-7 (methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate)
methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate
- methyl 2-[[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino]benzoate
- SR-01000909008
- F1711-0231
- SR-01000909008-1
- AB00675718-01
- 1008023-87-7
- AKOS001682299
- AKOS016099593
- methyl 2-((2,4-dioxo-3-(m-tolyl)thiazolidin-5-yl)amino)benzoate
-
- Inchi: 1S/C18H16N2O4S/c1-11-6-5-7-12(10-11)20-16(21)15(25-18(20)23)19-14-9-4-3-8-13(14)17(22)24-2/h3-10,15,19H,1-2H3
- InChI Key: HAZGXLMOVSDHJK-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=CC=C1NC1SC(=O)N(C2=CC=CC(C)=C2)C1=O
Computed Properties
- Exact Mass: 356.08307817g/mol
- Monoisotopic Mass: 356.08307817g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 101Ų
methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1711-0231-2μmol |
methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate |
1008023-87-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1711-0231-5μmol |
methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate |
1008023-87-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1711-0231-10μmol |
methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate |
1008023-87-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1711-0231-20μmol |
methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate |
1008023-87-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1711-0231-1mg |
methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate |
1008023-87-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1711-0231-2mg |
methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate |
1008023-87-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1711-0231-3mg |
methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate |
1008023-87-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1711-0231-4mg |
methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate |
1008023-87-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1711-0231-5mg |
methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate |
1008023-87-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1711-0231-10mg |
methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate |
1008023-87-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate
Methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate (CAS No. 1008023-87-7): An Overview of Its Structure, Properties, and Potential Applications
Methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate (CAS No. 1008023-87-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazolidinedione moiety and a substituted benzene ring. The thiazolidinedione scaffold is particularly noteworthy due to its biological activity and potential therapeutic applications.
The molecular formula of methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate is C18H16N2O5S, and it has a molecular weight of approximately 364.4 g/mol. The compound's structure consists of a central thiazolidinedione ring linked to a substituted benzene ring through an amine group. The presence of the methyl group on the benzene ring adds to the compound's hydrophobicity and influences its biological activity.
In recent years, thiazolidinediones have been extensively studied for their potential therapeutic applications in various diseases. One of the most notable uses of thiazolidinediones is in the treatment of type 2 diabetes mellitus (T2DM). These compounds are known to act as peroxisome proliferator-activated receptor gamma (PPARγ) agonists, which helps improve insulin sensitivity and reduce blood glucose levels. However, the specific role of methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate in this context is still under investigation.
Beyond diabetes, thiazolidinediones have also shown promise in other areas of medicine. For instance, they have been explored for their anti-inflammatory properties and potential use in treating inflammatory diseases such as rheumatoid arthritis. Additionally, some studies have suggested that thiazolidinediones may have neuroprotective effects and could be beneficial in neurodegenerative disorders like Alzheimer's disease.
The synthesis of methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate typically involves several steps, including the formation of the thiazolidinedione ring and subsequent functionalization to introduce the desired substituents. The synthetic route can be optimized to improve yield and purity, which are crucial for both research and industrial applications.
In terms of physical properties, methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate is a solid at room temperature with a melting point ranging from 160°C to 165°C. It is slightly soluble in water but exhibits better solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. These solubility characteristics are important for its use in biological assays and pharmaceutical formulations.
The biological activity of methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate has been evaluated in various in vitro and in vivo models. Studies have shown that it exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, it has demonstrated antioxidant properties by scavenging free radicals and reducing oxidative stress.
In preclinical studies involving animal models of diabetes, methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate has been shown to improve glucose tolerance and reduce insulin resistance. These findings suggest that it may have potential as an adjunct therapy for T2DM. However, further clinical trials are necessary to confirm these effects in human subjects.
The safety profile of methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate is another important aspect that has been investigated. Preclinical toxicology studies have indicated that it is generally well-tolerated at therapeutic doses with no significant adverse effects observed. However, as with any new drug candidate, comprehensive safety assessments are required before it can be considered for clinical use.
In conclusion, methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate (CAS No. 1008023-87-7) is a promising compound with a unique structure that holds potential for various therapeutic applications. Its anti-inflammatory and antioxidant properties make it an attractive candidate for further research in the treatment of inflammatory diseases and diabetes. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it may eventually find its way into clinical practice as a valuable therapeutic agent.
1008023-87-7 (methyl 2-{[3-(3-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)